Cas no 1187931-76-5 ((S)-tert-Butyl 3-(Cyanomethyl)pyrrolidine-1-carboxylate)

• Product Name: (S)-tert-Butyl 3-(Cyanomethyl)pyrrolidine-1-carboxylate
• CAS No: 1187931-76-5
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• MDL: MFCD06738465
• CID: 1208744
• PubChem ID: 52420731
• Update Time: 2025-10-29

(S)-tert-Butyl 3-(Cyanomethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-3-CYANOMETHYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 3(S)-Cyanomethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-butyl (3S)-3-(cyanomethyl)pyrrolidine-1-carboxylate
• DB-365680
• MFCD06738465
• AS-43158
• SCHEMBL15626875
• (S)-TERT-BUTYL 3-(CYANOMETHYL)PYRROLIDINE-1-CARBOXYLATE
• (S)-1-Boc-3-(cyanomethyl)pyrrolidine
• AKOS024260799
• 1187931-76-5
• tert-butyl (S)-3-cyanomethylpyrrolidine-1-carboxylate
• A892849
• (S)-TERT-BUTYL3-(CYANOMETHYL)PYRROLIDINE-1-CARBOXYLATE
• IPLBXZOFLWOERN-SECBINFHSA-N
• CS-0005400
• (S)-tert-Butyl 3-(Cyanomethyl)pyrrolidine-1-carboxylate

• MDL： MFCD06738465
• Inchi： 1S/C11H18N2O2/c1-11(2,3)15-10(14)13-7-5-9(8-13)4-6-12/h9H,4-5,7-8H2,1-3H3/t9-/m1/s1
• InChI Key： IPLBXZOFLWOERN-SECBINFHSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H](CC#N)C1)=O

Computed Properties

• Exact Mass: 210.13694
• Monoisotopic Mass: 210.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 53.33

Additional information on (S)-tert-Butyl 3-(Cyanomethyl)pyrrolidine-1-carboxylate

(S)-tert-Butyl 3-(Cyanomethyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

(S)-tert-Butyl 3-(Cyanomethyl)pyrrolidine-1-carboxylate, with the CAS number 1187931-76-5, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a pyrrolidine ring with a cyanomethyl group and a tert-butyl ester moiety. The combination of these functional groups makes it an attractive candidate for various applications, particularly in drug discovery and advanced material synthesis.

The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, forms the core of this molecule. This structure is known for its stability and flexibility, making it a common motif in natural products and synthetic compounds. The cyanomethyl group (-CH2CN), attached at the 3-position of the pyrrolidine ring, introduces additional reactivity and potential for further functionalization. Meanwhile, the tert-butyl ester group at the 1-position serves as a protecting group for the carboxylic acid functionality, which can be readily removed under specific conditions to yield the corresponding acid.

Recent studies have highlighted the importance of (S)-tert-Butyl 3-(Cyanomethyl)pyrrolidine-1-carboxylate in asymmetric synthesis. The (S)-configuration at the chiral center provides access to enantiomerically pure compounds, which are highly desirable in pharmaceutical development. For instance, researchers have utilized this compound as a key intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and central nervous system disorders.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic substitution and catalytic asymmetric synthesis. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the cyanomethyl group onto the pyrrolidine ring. This method has been optimized to achieve high yields and excellent enantioselectivity, making it suitable for large-scale production.

The application of (S)-tert-Butyl 3-(Cyanomethyl)pyrrolidine-1-carboxylate extends beyond pharmaceuticals. Its unique electronic properties make it a valuable component in polymer chemistry and materials science. For example, derivatives of this compound have been explored as precursors for novel polymeric materials with tailored mechanical and electronic properties.

From an environmental perspective, recent research has focused on the development of sustainable synthetic routes for this compound. Green chemistry principles have been applied to minimize waste and reduce energy consumption during its production. These efforts align with global initiatives to promote environmentally friendly chemical processes.

In conclusion, (S)-tert-Butyl 3-(Cyanomethyl)pyrrolidine-1-carboxylate stands out as a multifaceted compound with significant potential across diverse scientific disciplines. Its structural versatility, combined with advancements in synthetic methodology and application development, positions it as a key player in future innovations within organic chemistry and related fields.